Cas no 2171445-83-1 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid
• CAS No: 2171445-83-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6543861
• PubChem ID: 165541934
• Update Time: 2025-06-26

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid
• EN300-1493943
• 2171445-83-1
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-16(2)14-24(25(30)28-23-13-7-12-21(23)26(31)32)29-27(33)34-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,16,21-24H,7,12-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t21?,23?,24-/m0/s1
• InChI Key： SLAOEPHKLOFZBB-HQNXYIODSA-N
• SMILES： OC(C1CCCC1NC([C@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid

Compound CAS No 2171445-83-1: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic Acid

Compound CAS No 2171445-83-1, also known as 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its intricate structure, which includes a cyclopentane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral center at the 2-position of the pentanamide moiety.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step synthesis and stereocontrol to achieve the desired configuration at the chiral center. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amide bond during the reaction sequence. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, making this compound a valuable tool in medicinal chemistry and drug discovery.

One of the most promising applications of this compound lies in its potential as a building block for constructing bioactive molecules. The presence of the Fmoc group allows for precise control over the reactivity and selectivity during subsequent transformations, enabling researchers to design and synthesize complex molecules with high precision. Moreover, the chiral center introduces an element of asymmetry, which is critical for generating enantiomerically pure compounds—a requirement for many pharmaceutical applications.

Recent advancements in asymmetric catalysis have further expanded the utility of this compound. By leveraging enantioselective reactions, chemists can efficiently access the desired enantiomer of this compound, paving the way for its use in chiral resolution studies and asymmetric synthesis. This has significant implications for the development of new drugs, where stereochemistry often plays a decisive role in determining efficacy and safety.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. Its rigid structure and functional groups make it an attractive candidate for use in polymer synthesis and as a precursor for advanced materials with tailored properties. For instance, incorporating this compound into polymeric networks could lead to materials with enhanced mechanical strength or stimuli-responsive behavior.

The structural complexity of compound CAS No 2171445-83-1 also makes it an excellent model system for studying fundamental chemical principles. Researchers have utilized this compound to investigate topics such as stereochemical outcomes in organocatalytic reactions, dynamic kinetic resolution, and intermolecular interactions that govern reaction pathways. These studies contribute to our broader understanding of organic chemistry and guide the development of more efficient synthetic methodologies.

From an environmental standpoint, there is growing interest in developing sustainable synthetic routes for compounds like this one. Scientists are exploring green chemistry approaches that minimize waste generation and reduce reliance on hazardous reagents. For example, using renewable feedstocks or employing catalytic processes that operate under mild conditions are strategies being pursued to make the synthesis of this compound more eco-friendly.

In conclusion, compound CAS No 2171445-83-1, or 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid, stands at the intersection of cutting-edge organic chemistry and practical applications across multiple disciplines. Its unique structure and functional groups make it a versatile building block for advancing research in drug discovery, materials science, and fundamental chemical studies. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is likely to grow further.